Cas no 1781866-28-1 (Cyclobutanamine, 3-cyclopropyl-)

• Product Name: Cyclobutanamine, 3-cyclopropyl-
• CAS No: 1781866-28-1
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 5103044
• Update Time: 2025-11-02

Cyclobutanamine, 3-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-cyclopropyl-

• Inchi： 1S/C7H13N/c8-7-3-6(4-7)5-1-2-5/h5-7H,1-4,8H2
• InChI Key： LACXQZAFSAITAV-UHFFFAOYSA-N
• SMILES： C1(N)CC(C2CC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Cyclobutanamine, 3-cyclopropyl-

Exploring the Unique Properties and Applications of Cyclobutanamine, 3-cyclopropyl- (CAS No. 1781866-28-1)

In the realm of organic chemistry, Cyclobutanamine, 3-cyclopropyl- (CAS No. 1781866-28-1) stands out as a fascinating compound with a unique structural framework. This molecule combines the rigidity of a cyclobutane ring with the strain and reactivity of a cyclopropyl substituent, making it a subject of interest for researchers in medicinal chemistry, material science, and synthetic methodologies. Its CAS number 1781866-28-1 serves as a critical identifier for professionals seeking precise information about its properties and applications.

The structural uniqueness of 3-cyclopropyl-cyclobutanamine has sparked curiosity in the scientific community, particularly in the context of drug discovery. Recent trends in pharmaceutical research highlight the demand for small, strained-ring systems like cyclopropyl and cyclobutyl moieties, which are often incorporated into drug candidates to enhance metabolic stability and binding affinity. This compound’s potential as a building block for bioactive molecules aligns with the growing focus on fragment-based drug design, a hot topic in 2024.

Beyond pharmaceuticals, Cyclobutanamine, 3-cyclopropyl- has garnered attention in materials science. Its strained-ring system could contribute to the development of novel high-performance polymers or ligands for catalysis, addressing the industry’s push for sustainable and efficient chemical processes. Researchers exploring green chemistry solutions frequently investigate such structurally innovative compounds to reduce waste and improve reaction selectivity.

Synthetic accessibility is another key aspect of CAS No. 1781866-28-1. Organic chemists are increasingly searching for efficient routes to functionalize cyclobutane derivatives, given their prominence in natural products and therapeutics. Questions like “How to synthesize 3-cyclopropyl-cyclobutanamine?” or “What are the stereochemical challenges in cyclobutane functionalization?” reflect common queries in academic and industrial forums. This compound’s synthesis often involves ring-strain-driven reactions, a technique gaining traction in modern synthetic strategies.

From an analytical perspective, 3-cyclopropyl-cyclobutanamine presents intriguing challenges and opportunities. Advanced techniques like NMR spectroscopy and X-ray crystallography are essential to elucidate its conformation and electronic properties. These studies are vital for understanding how the cyclopropyl group’s steric and electronic effects influence the overall reactivity of the molecule—a topic frequently discussed in computational chemistry circles.

In conclusion, Cyclobutanamine, 3-cyclopropyl- (CAS No. 1781866-28-1) exemplifies the intersection of structural novelty and practical utility. Whether as a pharmaceutical intermediate, a material science component, or a test case for synthetic methodologies, this compound continues to inspire innovation across multiple disciplines. Its relevance to contemporary research themes ensures it remains a keyword-rich subject in scientific literature and patent databases.